Cas no 119812-51-0 (Phthalimide DBU salt)

Phthalimide DBU salt is a highly reactive and versatile intermediate used in organic synthesis, particularly in nucleophilic substitution and condensation reactions. Its key advantage lies in the enhanced reactivity provided by the DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) counterion, which facilitates efficient deprotonation and activation of the phthalimide moiety. This compound is particularly valuable in peptide synthesis, heterocycle formation, and as a precursor for pharmaceuticals and agrochemicals. The DBU salt form improves solubility in polar aprotic solvents, enabling smoother reaction conditions and higher yields. Its stability under ambient conditions and ease of handling further contribute to its utility in laboratory and industrial applications.
Phthalimide DBU salt structure
Phthalimide DBU salt structure
Product Name:Phthalimide DBU salt
CAS No:119812-51-0
MF:C17H21N3O2
MW:299.367543935776
MDL:MFCD00191683
CID:132293
PubChem ID:87575331
Update Time:2025-10-31

Phthalimide DBU salt Chemical and Physical Properties

Names and Identifiers

    • PHTHALIMIDE DBU SALT
    • Phthalimide 1,8-Diazabicyclo[5.4.0]undec-7-ene Salt
    • DBU Phthalimide Salt
    • Phthalimidesalt
    • PHTHALIMID DBU SALT
    • DBU Phthalimide Salt Phthalimide 1,8-Diazabicyclo[5.4.0]undec-7-ene Salt
    • X7321
    • MFCD00191683
    • 2,3-dihydro-1H-isoindole-1,3-dione; 2H,3H,4H,6H,7H,8H,9H,10H-pyrimido[1,2-a]azepine
    • phthalimidedbusalt
    • AS-74550
    • 2,3,4,6,7,8,9,10-Octahydro-1H-pyrimido[1,2-a]azepin-5-ium;3-oxoisoindol-1-olate
    • AKOS037647711
    • F16664
    • CS-0198877
    • isoindoline-1,3-dione compound with 2,3,4,6,7,8,9,10-octahydropyrimido[1,2-a]azepine (1:1)
    • isoindole-1,3-dione;2,3,4,6,7,8,9,10-octahydropyrimido[1,2-a]azepine
    • 119812-51-0
    • Isoindoline-1,3-dione 2,3,4,6,7,8,9,10-octahydropyrimido[1,2-a]azepine salt
    • BLFUSYFCQXDQCF-UHFFFAOYSA-N
    • 2H,3H,4H,6H,7H,8H,9H,10H-pyrimido[1,2-a]azepine; phthalimide
    • Phthalimide DBU salt
    • MDL: MFCD00191683
    • Inchi: 1S/C9H16N2.C8H5NO2/c1-2-5-9-10-6-4-8-11(9)7-3-1;10-7-5-3-1-2-4-6(5)8(11)9-7/h1-8H2;1-4H,(H,9,10,11)
    • InChI Key: BLFUSYFCQXDQCF-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(N1)=O.N12CCCN=C1CCCCC2

Computed Properties

  • Exact Mass: 299.16300
  • Monoisotopic Mass: 299.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 353
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.8

Experimental Properties

  • Color/Form: Colorless crystal
  • Melting Point: 134-137 °C
  • PSA: 61.77000
  • LogP: 1.93710
  • Solubility: Not determined

Phthalimide DBU salt Security Information

Phthalimide DBU salt Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Phthalimide DBU salt Pricemore >>

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Additional information on Phthalimide DBU salt

Comprehensive Overview of Phthalimide DBU Salt (CAS No. 119812-51-0): Properties, Applications, and Industry Insights

Phthalimide DBU salt (CAS No. 119812-51-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique reactivity and versatility. This salt, derived from the combination of phthalimide and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU), serves as a key intermediate in synthetic chemistry, particularly in the development of N-H functionalization strategies and peptide coupling reactions. Its molecular structure, characterized by the presence of a cyclic imide and a strong base (DBU), enables it to participate in a wide range of transformations, making it invaluable for researchers exploring green chemistry and catalytic processes.

In recent years, the demand for Phthalimide DBU salt has surged, driven by its applications in drug discovery and material science. A growing trend in the pharmaceutical industry is the focus on sustainable synthesis, where compounds like CAS No. 119812-51-0 play a pivotal role due to their efficiency in reducing waste and improving yields. Searches for "DBU-based catalysts" and "phthalimide derivatives in medicine" have spiked, reflecting the compound's relevance in addressing modern challenges such as cost-effective manufacturing and environmentally friendly protocols.

The physicochemical properties of Phthalimide DBU salt further underscore its utility. It typically appears as a white to off-white crystalline powder with high solubility in polar solvents like DMF and acetonitrile, facilitating its use in homogeneous reaction systems. Researchers frequently inquire about "handling and stability of CAS 119812-51-0," highlighting the need for proper storage conditions (e.g., under inert atmosphere) to maintain its reactivity. Its thermal stability and compatibility with microwave-assisted synthesis have also made it a favorite for high-throughput screening in combinatorial chemistry.

Beyond pharmaceuticals, Phthalimide DBU salt finds niche applications in polymer modification and agrochemical formulation. Its ability to act as a proton sponge or mild base allows for precise control in polymerization reactions, a topic frequently explored in patents and industrial literature. The rise of "bio-based polymers" as a search keyword aligns with the compound's potential in developing biodegradable materials, a hotspot in sustainability-driven research.

From a commercial perspective, suppliers of CAS No. 119812-51-0 emphasize its high purity (>98%) and consistent batch-to-batch performance, addressing the stringent requirements of GMP-compliant production. Analytical techniques such as HPLC and NMR are routinely employed to verify its quality, a detail often queried by procurement specialists. The compound's pricing and availability are influenced by factors like raw material sourcing and scale-up feasibility, topics frequently discussed in chemical supply chain forums.

In conclusion, Phthalimide DBU salt (CAS No. 119812-51-0) represents a convergence of innovation and practicality in modern chemistry. Its multifaceted applications—from enabling atom-efficient synthesis to contributing to next-generation materials—position it as a compound of enduring significance. As industries increasingly prioritize efficiency and sustainability, the scientific community's interest in this versatile reagent is poised to grow further.

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